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Compound of Interest |

Compound Name: 4-Chloro-1-ethoxy-2-nitrobenzene
CAS No.: 102236-24-8
Cat. No.: B3060896

Get Quote

An In-Depth Technical Guide to 4-Chloro-1-ethoxy-2-nitrobenzene

Introduction

4-Chloro-1-ethoxy-2-nitrobenzene is a substituted aromatic organic compound characterized
by a benzene ring functionalized with a chloro, an ethoxy, and a nitro group. This specific
arrangement of an electron-withdrawing nitro group and an electron-donating ethoxy group,
along with a reactive chloro substituent, makes it a valuable and versatile intermediate in
organic synthesis.[1] Its utility is most pronounced in the construction of more complex
molecular architectures through various chemical transformations.

This guide serves as a technical resource for researchers, chemists, and professionals in the
field of drug development and materials science. It provides a comprehensive overview of the
core chemical and physical properties, established synthesis protocols, reactivity, potential
applications, and critical safety and handling information for 4-Chloro-1-ethoxy-2-
nitrobenzene. The narrative emphasizes the causality behind its chemical behavior, grounded
in authoritative references to ensure scientific integrity.
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Section 1: Core Chemical and Physical Properties

The identity and physical characteristics of a compound are fundamental to its application in
research and development. The properties of 4-Chloro-1-ethoxy-2-nitrobenzene are
summarized below.

Chemical Structure
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Start: Precursor
(2,4-Dichloronitrobenzene)

1. Dissolve

Reagent Addition
(Sodium Ethoxide in DMSO)

. React

SNAr Reaction
(e.g., 50°C, 18h under N2)

. Process

Aqueous Workup
(Quench reaction, extract product)

. Isolate

Purification
(Recrystallization or Column Chromatography)

. Characterize

Final Product
(4-Chloro-1-ethoxy-2-nitrobenzene)
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Nitro Group Reduction

(H]

4-Chloro-1-ethoxy- e.g., SnClz, HCI -
T S P> 5-Chloro-2-ethoxyaniline

\\ e.g., PA(OAc)2 1)

4 Heck Cross-Coupling A

Substituted Styrene Derivative

Alkene, Pd catalyst
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1. Risk Assessment
(Review SDS)

:

2. Don PPE
(Gloves, Goggles, Lab Coat)

'

3. Engineering Controls
(Use Chemical Fume Hood)
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4. Chemical Handling
(Avoid dust generation)
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5. Waste Disposal
(Segregated Chemical Waste)
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\\ Follow Spill
N Protocol
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6. Decontamination
(Clean work area, remove PPE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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